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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257

For Researchers, Scientists, and Drug Development Professionals

Regelinol, a naturally occurring ursene-type triterpenoid, has been identified as a compound of
interest due to its potential antitumor properties. This technical guide provides a comprehensive
overview of its chemical structure, and available biological data, and outlines key experimental
protocols relevant to its study.

Chemical Structure and Identification

Regelinol was first isolated from the roots of Tripterygium regelii.[1] Its chemical structure has
been elucidated, and it can be identified by the following chemical descriptors:
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Experimental Protocols

Isolation of Regelinol from Tripterygium regelii

The following protocol is a generalized procedure based on the successful isolation of

triterpenoids from Tripterygium regelii, including Regelinol.[2][3]

1. Extraction:

o The dried and powdered stems of Tripterygium regelii are extracted with methanol at room

temperature.

e The resulting methanol extract is concentrated under reduced pressure to yield a crude

extract.

2. Fractionation:

e The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate compounds

based on their polarity.

3. Chromatographic Purification:
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The ethyl acetate fraction, which typically contains triterpenoids, is subjected to column
chromatography on silica gel.

A gradient elution system, for example, a mixture of petroleum ether and acetone with
increasing polarity, is used to separate the compounds.

Fractions containing compounds with similar TLC profiles are combined.

. Final Purification:

Further purification of the fractions is achieved using repeated column chromatography on
silica gel and Sephadex LH-20.

The final purification of Regelinol is typically accomplished by preparative high-performance
liquid chromatography (HPLC).
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Figure 1. Workflow for the isolation of Regelinol.
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Biological Activity

Regelinol was initially identified as a potential antitumor agent.[1] However, specific
guantitative data on its cytotoxic activity (e.g., IC50 values) against various cancer cell lines are
not readily available in the public domain.

Studies on other triterpenoids isolated from Tripterygium regelii have demonstrated cytotoxic
effects. For instance, several known triterpene analogues from this plant showed inhibitory
effects on the proliferation of human breast cancer cells (MCF-7).[2][3] This suggests that the
ursene-type scaffold of Regelinol is a promising pharmacophore for anticancer activity.

Signaling Pathways and Mechanism of Action

The precise molecular mechanisms and signaling pathways through which Regelinol exerts its
potential antitumor effects have not yet been elucidated. However, the broader class of
triterpenoids isolated from the Tripterygium genus are known to possess anti-inflammatory and
anticancer properties. These effects are often attributed to the modulation of various signaling
pathways.
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Figure 2. General mechanism of action for triterpenoids.

Synthesis of Regelinol
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The chemical synthesis of Regelinol has not been reported in the literature. The complex
stereochemistry of this ursene-type triterpenoid presents a significant synthetic challenge. The
total synthesis of such complex natural products typically involves multi-step sequences and
the development of novel synthetic methodologies.

Future Directions

Further research is required to fully understand the therapeutic potential of Regelinol. Key
areas for future investigation include:

o Quantitative assessment of antitumor activity: Determining the 1C50 values of pure
Regelinol against a panel of human cancer cell lines is crucial.

» Elucidation of the mechanism of action: Investigating the specific signaling pathways
modulated by Regelinol will provide insights into its mode of action and potential therapeutic
targets.

» Total synthesis: The development of a synthetic route to Regelinol would enable the
production of larger quantities for further biological evaluation and the generation of
structural analogues with potentially improved activity and pharmacokinetic properties.

This technical guide provides a summary of the current knowledge on Regelinol. As a
promising natural product, it warrants further investigation by the scientific community to unlock
its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Regelinol: A Deep Dive into its Chemical Profile and
Biological Landscape]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679257#what-is-the-chemical-structure-of-regelinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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